2,4-dichloro-5-methyl-N-(tetrahydro-2H-pyran-4-yl)-N-(2-(thiophen-2-yl)ethyl)benzenesulfonamide

• IUPAC Name: 2,4-dichloro-5-methyl-N-(oxan-4-yl)-N-(2-thiophen-2-ylethyl)benzenesulfonamide
• InChI: InChI=1S/C18H21Cl2NO3S2/c1-13-11-18(17(20)12-16(13)19)26(22,23)21(14-5-8-24-9-6-14)7-4-15-3-2-10-25-15/h2-3,10-12,14H,4-9H2,1H3
• InChI Key: ZGFVMDJOQGNEDK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1Cl)Cl)S(=O)(=O)N(CCC2=CC=CS2)C3CCOCC3
• Molecular Formula: C18H21Cl2NO3S2
• Molecular Weight: 434.4 g/mol

Description

2,4-dichloro-5-methyl-N-(tetrahydro-2H-pyran-4-yl)-N-(2-(thiophen-2-yl)ethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C18H21Cl2NO3S2 and its molecular weight is 434.39. The purity is usually 95%.
BenchChem offers high-quality 2,4-dichloro-5-methyl-N-(tetrahydro-2H-pyran-4-yl)-N-(2-(thiophen-2-yl)ethyl)benzenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2,4-dichloro-5-methyl-N-(tetrahydro-2H-pyran-4-yl)-N-(2-(thiophen-2-yl)ethyl)benzenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization in Medicinal Chemistry

The complex chemical compound you've inquired about is closely related to a variety of benzenesulfonamide derivatives synthesized for potential therapeutic applications. Research in this area explores the synthesis and characterization of novel compounds for their anti-inflammatory, analgesic, antioxidant, anticancer, and antiviral properties. For instance, Ş. Küçükgüzel et al. (2013) synthesized a series of celecoxib derivatives displaying significant anti-inflammatory and analgesic activities without causing tissue damage in liver, kidney, colon, and brain, indicating their potential as therapeutic agents (Ş. Küçükgüzel et al., 2013).

Antimicrobial Activity

Research also extends into the synthesis of compounds with antimicrobial activity. Nikulsinh Sarvaiya et al. (2019) explored the antimicrobial potential of arylazopyrazole pyrimidone clubbed heterocyclic compounds, highlighting the importance of these chemical structures in developing new antimicrobial agents (Nikulsinh Sarvaiya et al., 2019).

Anti-tumor Applications

Furthermore, compounds incorporating the thiophene moiety, akin to the chemical structure you are interested in, have been synthesized and evaluated for their potential as anti-tumor agents. S. M. Gomha et al. (2016) reported the synthesis of bis-pyrazolyl-thiazoles incorporating the thiophene moiety, demonstrating promising anti-tumor activities against hepatocellular carcinoma (HepG2) cell lines (S. M. Gomha et al., 2016).

Plant Biology Research

In plant biology, compounds with similar structural motifs have been used to study ethylene-like biological activity, providing insights into plant growth and development. Keimei Oh et al. (2017) identified small molecules inducing a triple response in Arabidopsis seedlings, contributing to our understanding of plant hormone action mechanisms (Keimei Oh et al., 2017).